N-(3-chloro-4-ethoxybenzyl)-N-[3-(dimethylamino)propyl]amine

• Molecular Formula: C14H23ClN2O
• Molecular Weight: 270.8 g/mol
• IUPAC Name: N-[(3-chloro-4-ethoxyphenyl)methyl]-N//',N//'-dimethylpropane-1,3-diamine
• InChI: InChI=1S/C14H23ClN2O/c1-4-18-14-7-6-12(10-13(14)15)11-16-8-5-9-17(2)3/h6-7,10,16H,4-5,8-9,11H2,1-3H3
• InChI Key: JVWVKXSNEZYITR-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)CNCCCN(C)C)Cl

Description

N-(3-chloro-4-ethoxybenzyl)-N-[3-(dimethylamino)propyl]amine, commonly known as CBE, is a chemical compound that has been widely used in scientific research due to its unique properties. This compound belongs to the family of benzylamines and is commonly used as a tool to study the function and regulation of acetylcholine receptors in the nervous system.

Mechanism of Action

CBE acts as a potent and selective inhibitor of acetylcholinesterase, which is an enzyme that breaks down acetylcholine in the synaptic cleft. By inhibiting acetylcholinesterase, CBE increases the concentration of acetylcholine in the synaptic cleft, leading to enhanced neurotransmission. CBE also has a high affinity for the nicotinic acetylcholine receptor, which is a type of acetylcholine receptor that is found in the nervous system. By binding to the nicotinic acetylcholine receptor, CBE modulates its function and activity, leading to enhanced neurotransmission.
Biochemical and Physiological Effects:
CBE has been shown to have a number of biochemical and physiological effects. In animal studies, CBE has been shown to increase the concentration of acetylcholine in the brain, leading to enhanced cognitive function and memory. CBE has also been shown to increase the release of dopamine in the brain, leading to enhanced mood and motivation. In addition, CBE has been shown to have analgesic effects, reducing pain and discomfort in animal models.

Advantages and Limitations for Lab Experiments

CBE has several advantages for lab experiments. It is a potent and selective inhibitor of acetylcholinesterase, making it a useful tool for studying the function and regulation of acetylcholine receptors in the nervous system. CBE is also relatively easy to synthesize and purify, making it readily available for use in experiments. However, CBE has some limitations for lab experiments. It has a relatively short half-life in vivo, meaning that its effects may be short-lived. In addition, CBE can be toxic at high concentrations, making it important to use appropriate safety precautions when handling this compound.

Future Directions

There are several future directions for research on CBE. One area of interest is the development of new analogs of CBE with improved potency and selectivity for acetylcholinesterase inhibition. Another area of interest is the use of CBE in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Finally, there is interest in the use of CBE as a tool to study the function and regulation of other neurotransmitter receptors in the nervous system.

Synthesis Methods

The synthesis of CBE involves the reaction of 3-chloro-4-ethoxybenzyl chloride with N,N-dimethyl-1,3-propanediamine in the presence of a base such as sodium hydroxide. This reaction results in the formation of CBE as a white solid with a melting point of approximately 90-92°C. The purity of CBE can be confirmed using analytical techniques such as nuclear magnetic resonance spectroscopy and high-performance liquid chromatography.

Scientific Research Applications

CBE has been widely used in scientific research as a tool to study the function and regulation of acetylcholine receptors in the nervous system. Acetylcholine receptors are a type of neurotransmitter receptor that plays a crucial role in the transmission of nerve impulses in the brain and other parts of the body. CBE is a potent and selective inhibitor of acetylcholinesterase, which is an enzyme that breaks down acetylcholine in the synaptic cleft. By inhibiting acetylcholinesterase, CBE increases the concentration of acetylcholine in the synaptic cleft, leading to enhanced neurotransmission.